molecular formula C14H15F3O2 B8377468 (+/-)-Cyclopentyl[4-(trifluoromethyl)phenyl]acetic acid

(+/-)-Cyclopentyl[4-(trifluoromethyl)phenyl]acetic acid

Cat. No.: B8377468
M. Wt: 272.26 g/mol
InChI Key: PNHQMLGVYHUCPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+/-)-Cyclopentyl[4-(trifluoromethyl)phenyl]acetic acid is a useful research compound. Its molecular formula is C14H15F3O2 and its molecular weight is 272.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H15F3O2

Molecular Weight

272.26 g/mol

IUPAC Name

2-cyclopentyl-2-[4-(trifluoromethyl)phenyl]acetic acid

InChI

InChI=1S/C14H15F3O2/c15-14(16,17)11-7-5-10(6-8-11)12(13(18)19)9-3-1-2-4-9/h5-9,12H,1-4H2,(H,18,19)

InChI Key

PNHQMLGVYHUCPA-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C(C2=CC=C(C=C2)C(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.98 g (17.4 mmol) of methyl cyclopentyl[4-(trifluoromethyl)phenyl]acetate were initially charged in a mixture of in each case 24.9 ml of THF, methanol and water, and 1.04 g (43.49 mmol) of lithium hydroxide were added at 0° C. The reaction mixture was warmed to RT and stirred at this temperature for 4 h. The mixture was then diluted with water and acidified slightly with 1 N hydrochloric acid. The aqueous phase was extracted three times with ethyl acetate. The combined organic phases were dried over magnesium sulphate and concentrated under reduced pressure. This gave 4.56 g of the target compound as a crude product (yield 96.3% of theory).
Name
methyl cyclopentyl[4-(trifluoromethyl)phenyl]acetate
Quantity
4.98 g
Type
reactant
Reaction Step One
Name
Quantity
24.9 mL
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reactant
Reaction Step One
Quantity
1.04 g
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reactant
Reaction Step One
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Quantity
0 (± 1) mol
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solvent
Reaction Step One
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0 (± 1) mol
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solvent
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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solvent
Reaction Step Three
Yield
96.3%

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